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Compound of Interest

Compound Name: 2-Mercaptoethanol-1,1,2,2-d4
CAS No.: 284474-53-9
Cat. No.: B1453108
Get Quote
. J

2-Mercaptoethanol-d4 is a deuterated thiol used in various research applications, often as a
reducing agent to denature proteins by cleaving disulfide bonds. Understanding its physical
and chemical properties is the foundation of its safe handling.
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Property Value Source

B-Mercaptoethanol-d4, 2-

Synonyms Hydroxy-1-ethanethiol-d4, [1]
Thioglycol-d4
CAS Number 60-24-2 (Parent Compound) [2][3]
Molecular Formula C2D4H20S N/A
Molecular Weight Approx. 82.18 g/mol [4]
Appearance Water-white, mobile liquid [4]
Odor Strong, disagreeable, pungent [4115][6]
Boiling Point ~157 °C (315 °F) [4]

_ ~68.5 °C (155.3 °F) -
Flash Point _ o [4]
Combustible Liquid

Density ~1.114 g/cm3 at 25 °C

Solubility Soluble in water [4]
Vapor Pressure 1 mmHg at 20 °C [4]
Autoignition Temp. 295 °C (563 °F) [4][7]

Section 2: Hazard Identification and Toxicological
Profile

2-Mercaptoethanol is classified as a Particularly Hazardous Substance due to its high acute
toxicity and other significant health risks.[6] Its stench is a primary characteristic, detectable at
extremely low concentrations, which can cause odor issues even with minor spills.[5][6]

GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H310: Fatal in contact with
Acute Toxicity, Dermal Category 2 ]
skin.[2][3]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[2]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2]

) H318: Causes serious eye
Serious Eye Damage Category 1

damage.[2]

Skin Sensitization

Category 1/1A

H317: May cause an allergic

skin reaction.[2]

Skin Irritation Category 2 H315: Causes skin irritation.
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child.
H373: May cause damage to
organs (Heart, Liver) through
STOT (Repeated Exposure) Category 2
prolonged or repeated
exposure.
Flammable Liquids Category 4 H227: Combustible liquid.
Aquatic Hazard (Acute) Category 1 H400: Very toxic to aquatic life.
] ) H411: Toxic to aquatic life with
Aquatic Hazard (Chronic) Category 2

long lasting effects.

Toxicological Data

The primary routes of exposure are inhalation, skin absorption, and ingestion.[8] Skin

absorption is a particularly significant risk, as contact can be fatal.[3]
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Metric Species Value
LDso Oral Rat 244 mg/kg[9]
LDso Dermal Rabbit 150 pL/kg[9]

2 mg/L (equivalent to 625 ppm)
over 8 hours[7][9]

LCso Inhalation Rat

Expert Insight: The high dermal toxicity cannot be overstated. Accidental contact with even a
small amount of liquid on an unprotected area of skin requires immediate and thorough
decontamination and medical attention. The severe eye damage classification indicates that
splashes can cause irreversible tissue damage and blindness.[4]

Section 3: Hierarchy of Controls

To mitigate the significant risks associated with 2-Mercaptoethanol-d4, a multi-layered
approach to safety, known as the hierarchy of controls, must be implemented. This prioritizes
engineering and administrative controls over sole reliance on personal protective equipment
(PPE).
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Hierarchy of Controls for 2-Mercaptoethanol-d4

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Vented Cabinet)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

ower Priority

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safer work systems.

Section 4: Engineering Controls and Personal
Protective Equipment (PPE)
Engineering Controls

The cornerstone of safety when handling this compound is proper ventilation to control the
inhalation hazard and pervasive odor.

¢ Chemical Fume Hood: All work with 2-Mercaptoethanol-d4 must be conducted in a properly
functioning and certified chemical fume hood.[5][6] The face velocity should be maintained
between 80 and 125 feet per minute.[5] The sash should be kept as low as possible.
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o Vented Storage: Storage should be in a vented chemical cabinet or a storage fume hood to
minimize odor buildup in the laboratory.[5][6]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. It must be selected carefully
and used correctly.
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PPE Type

Specification

Rationale and Best
Practices

Hand Protection

Chemical-resistant gloves
(Nitrile recommended).[5][6]

Double-gloving is strongly
recommended.[5][6] Due to the
high dermal toxicity, any glove
contamination, even a few
drops, requires immediate
removal and disposal of the
outer glove as hazardous
waste.[5][6] Always consult the
glove manufacturer's

compatibility chart.

Eye Protection

ANSI-approved, properly fitting
safety glasses or chemical

splash goggles are mandatory.

[5]

A face shield worn over splash
goggles is recommended
when handling larger volumes
or when there is a significant
splash risk.[5][8]

Skin/Body Protection

A fully buttoned, appropriately
sized laboratory coat must be

worn.[5]

Full-length pants and closed-
toe shoes are required at all
times in the laboratory to

prevent any skin exposure.[5]

Respiratory Protection

Not typically required if all work
is performed within a certified
fume hood.[5][6]

Use outside of a fume hood is
strongly discouraged. If
unavoidable, a comprehensive
respiratory protection analysis
must be performed by
Environmental Health & Safety
(EH&S) personnel.[6]

Section 5: Safe Handling and Storage Protocols

Adherence to strict protocols is non-negotiable. The causality behind these steps is the
prevention of exposure and release.
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Step-by-Step Handling Protocol

Preparation: Before starting, ensure the chemical fume hood is on and functioning correctly.
Clear the workspace of any unnecessary items. Assemble all necessary equipment and
waste containers inside the hood.

Don PPE: Put on all required PPE, including double gloves, before handling the primary
container.

Dispensing: Use the smallest practical quantities for the experiment.[6] When dispensing,
perform the action deep within the fume hood to contain vapors. Keep the primary container
tightly closed when not in use.[5][6]

Post-Handling: After use, carefully reseal the container, ensuring it is kept upright to prevent
leakage.[5][6]

Decontamination: Wipe down the work area within the fume hood. Dispose of any
contaminated wipes or disposable items as hazardous waste.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination.

Hygiene: Wash hands thoroughly with soap and water immediately after handling the product
and before leaving the lab.[5][6]
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Caption: Workflow for safe handling of 2-Mercaptoethanol-d4.

Storage Requirements

o Temperature: Recommended storage is between 2—-8 °C.[2][9]

o Container: Keep containers tightly closed, upright, and in a dry, well-ventilated area.[5][6]
Using a secondary sealed container (overpack) can help minimize odors.[5][6]

o Incompatibilities: Store away from oxidizing agents, reducing agents, metals, and alkalis.[6]
[9] Keep away from heat, sparks, and open flames.[9][10]

Section 6: Emergency Procedures

Immediate and correct action during an emergency is critical to minimizing harm.

Exposure First Aid

 Inhalation: Immediately move the person to fresh air. Seek immediate medical attention.[3][9]
If breathing stops, administer artificial respiration.
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o Skin Contact: This is a medical emergency. Immediately remove all contaminated clothing.[3]
Flush the affected skin with copious amounts of water for at least 15 minutes.[9] For large
exposures, use an emergency shower.[9] Seek immediate medical attention.[3][9]

o Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station
for at least 15 minutes, holding eyelids open.[3][9] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.[2][3]

 Ingestion: Rinse mouth immediately with water.[3] Do not induce vomiting. Seek immediate
medical attention.[3][9]

Spill Response

The response to a spill depends entirely on its size and location. The pungent odor is often
mistaken for a natural gas leak, so clear communication is vital.[6]
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Spill Occurs

Inside Fume Hood?

Spill is Minor?
(<10 min cleanup)

No (Large Spill) \Yes (Small Spill)

Clean|¥) Protocol

Evacuate Areal
Secure the lab.
Call 911 / EH&S.

Don appropriate PPE
(respirator may be needed)

VL

Absorb with inert material
(e.g., vermiculite, sand)

:

Collect & place in sealed
hazardous waste container

:

Decontaminate area

Click to download full resolution via product page

Caption: Decision tree for responding to a 2-Mercaptoethanol-d4 spill.
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Small Spill (inside a fume hood):

Trained personnel wearing appropriate PPE can clean it up.

Use an absorbent material like vermiculite or sand to contain the spill.

Collect the material into a sealable container for hazardous waste disposal.

Decontaminate the area thoroughly.

Spill Outside a Fume Hood:

Immediately evacuate the area and alert others.[5]

If there is any risk of fire, pull the nearest fire alarm.[5]

Close the laboratory door to contain vapors and maximize negative pressure ventilation.[5]

Call emergency personnel (911) or the institutional EH&S office for assistance.[5]

Do not attempt to clean the spill unless you are specifically trained and equipped for it.[6]

Section 7: Waste Disposal and Decontamination

Proper disposal is critical to prevent environmental contamination and exposure to waste
handlers.

» Waste Collection: All 2-Mercaptoethanol-d4 waste, including solutions, must be collected in a
dedicated, airtight, and properly labeled hazardous waste container.[6][9]

e Segregation: If possible, do not mix this waste with other organic waste streams to manage
the potent odor.[5][6]

o Contaminated Debris: All contaminated materials, such as gloves, paper towels, pipette tips,
and spill cleanup materials, must also be collected as hazardous waste due to both toxicity
and odor.[5][6] These items should be double-bagged.[9]
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o Disposal Request: Follow institutional procedures to request a hazardous waste pickup from
EH&S.[5] Never dispose of 2-Mercaptoethanol down the sink.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://www.benchchem.com/product/b1453108?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=O3446I100&productDescription=2-MERCAPTOETHANOL+R+100ML+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.aaudxp-cms.aau.dk/media/ozbpk01l/bme-sdb-4227-mt-en.pdf
https://www.carlroth.com/medias/SDB-4227-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzI5NzB8YXBwbGljYXRpb24vcGRmfGFEWmlMMmd6WlM4NU1qQXhPRFF3T0RRNE9USTJMMU5FUWw4ME1qSTNYMDFVWDBWT0xuQmtaZ3xhNjY5MmQyMWZiY2I1ZTYwYTc2MzYzMDE3MDY4ZGI3NGZmMTI3YzQ2ZmQxNGU4OTBiNjU4NTE2ZDBmNjg1ZTQ4
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptoethanol
https://www.purdue.edu/ehps/rem/documents/sops/sop2-mercaptoethanol.docx
https://www.ehs.washington.edu/system/files/resources/2Mercaptoethanol.docx
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/2-mercaptoethanol.html
https://www.utoledo.edu/depts/safety/docs/lab_safety/2-Mercaptoethanol.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/2-Mercaptoethanol_2014-08-11.docx
https://www.cpchem.com/sites/default/files/2023-10/01956661.pdf
https://www.benchchem.com/product/b1453108/docs#section-1-chemical-identification-and-properties
https://www.benchchem.com/product/b1453108/docs#section-1-chemical-identification-and-properties
https://www.benchchem.com/product/b1453108/docs#section-1-chemical-identification-and-properties
https://www.benchchem.com/product/b1453108/docs#section-1-chemical-identification-and-properties
https://www.benchchem.com/product/b1453108?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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